1-[(4-propylphenyl)sulfonyl]-2,3-dihydro-1H-indole

• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 1-(4-propylphenyl)sulfonyl-2,3-dihydroindole
• InChI: InChI=1S/C17H19NO2S/c1-2-5-14-8-10-16(11-9-14)21(19,20)18-13-12-15-6-3-4-7-17(15)18/h3-4,6-11H,2,5,12-13H2,1H3
• InChI Key: OCSAKPFZHKASDH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)N2CCC3=CC=CC=C32

Description

1-[(4-Propylphenyl)sulfonyl]-2,3-dihydro-1H-indole is a synthetic organic compound that belongs to the class of sulfonyl indoles. This compound is characterized by the presence of a sulfonyl group attached to an indole ring, which is further substituted with a propylphenyl group. The unique structure of this compound makes it a subject of interest in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(4-propylphenyl)sulfonyl]-2,3-dihydro-1H-indole typically involves the reaction of 4-propylbenzenesulfonyl chloride with 2,3-dihydro-1H-indole in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using column chromatography to obtain the desired compound in high yield.

Industrial Production Methods: On an industrial scale, the production of this compound can be achieved through a similar synthetic route, but with optimized reaction conditions to enhance yield and reduce production costs. This may involve the use of more efficient catalysts, higher reaction temperatures, and continuous flow reactors to streamline the process.

Chemical Reactions Analysis

Types of Reactions: 1-[(4-Propylphenyl)sulfonyl]-2,3-dihydro-1H-indole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the sulfonyl group can be achieved using reducing agents like lithium aluminum hydride, leading to the formation of the corresponding sulfide.

Substitution: The indole ring can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent like dichloromethane at low temperatures.

Reduction: Lithium aluminum hydride; performed in anhydrous ether or tetrahydrofuran at room temperature.

Substitution: Halogenation using halogens (e.g., bromine) in the presence of a Lewis acid catalyst like aluminum chloride.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: Corresponding sulfide.

Substitution: Halogenated or nitrated derivatives of the indole ring.

Scientific Research Applications

1-[(4-Propylphenyl)sulfonyl]-2,3-dihydro-1H-indole has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored as a lead compound in drug discovery and development, particularly for its potential therapeutic effects.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(4-propylphenyl)sulfonyl]-2,3-dihydro-1H-indole involves its interaction with specific molecular targets and pathways. The sulfonyl group is known to enhance the compound’s binding affinity to certain enzymes and receptors, leading to modulation of their activity. The indole ring can interact with various biological targets, including proteins and nucleic acids, through hydrogen bonding and π-π stacking interactions. These interactions can result in the inhibition of enzyme activity, disruption of cellular processes, and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

1-[(4-Propylphenyl)sulfonyl]-2,3-dihydro-1H-indole can be compared with other sulfonyl indoles and related compounds:

Similar Compounds:

Uniqueness: The presence of the propyl group in this compound imparts unique physicochemical properties, such as increased lipophilicity and enhanced membrane permeability, which can influence its biological activity and pharmacokinetic profile. This makes it a valuable compound for further exploration in drug discovery and development.